1-Isopropy-2-ethyl-5-acetylimidazole

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 1-(2-ethyl-3-propan-2-ylimidazol-4-yl)ethanone
• InChI: InChI=1S/C10H16N2O/c1-5-10-11-6-9(8(4)13)12(10)7(2)3/h6-7H,5H2,1-4H3
• InChI Key: SSZWMHBKKBLCTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(N1C(C)C)C(=O)C

Description

1-Isopropy-2-ethyl-5-acetylimidazole is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[(E)-1-Acetyl-2-aminoethenyl]-N-isopropylpropanamide (Method 7; 373 g, 1.0 eq.) was stirred with sodium hydroxide (1.4 eq.) in EtOH (4 vol.eq.). The reaction was heated to reflux (85° C.) and stirred overnight. Ammonium chloride (2.0 eq.) was then added and this was stirred for 2 hours (the consistency of the reaction changed to a fine precipitate). The reaction was then allowed to cool, the solid was filtered off and discarded, and the solvent was then removed in vacuo. Acetone was then added to the residue, the solid was filtered off and discarded. The solvent was then removed in vacuo. Prep chromatography was then performed by eluting with 5% MeOH/DCM, to leave a brown oil (290 g, 86%). NMR 1.23 (3H, t), 1.43 (6H, d), 2.40 (3H, s), 2.77 (2H, q), 5.0 (1H, b s), 7.87 (1H, s).